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Introduction
Hydrogenated m-xylylene diisocyanate (H6XDI), also known as 1,3-
bis(isocyanatomethyl)cyclohexane, is a cycloaliphatic diisocyanate that is gaining significant

attention in the field of polymer chemistry, particularly for the synthesis of high-performance

polyurethanes (PUs). Its unique chemical structure, characterized by a cyclohexane ring,

imparts a range of desirable properties to the resulting polymers, including excellent light and

UV stability, superior mechanical properties, and enhanced thermal and hydrolytic stability

compared to polyurethanes based on aromatic isocyanates.[1] These attributes make H6XDI-

based polyurethanes highly suitable for a variety of demanding applications, including durable

coatings, elastomers, and potentially, biomedical devices. This technical guide provides a

comprehensive overview of the core properties of H6XDI, detailed experimental protocols for

the synthesis and characterization of H6XDI-based polyurethanes, and a discussion of their

potential relevance in biomedical applications.

Core Properties of Hydrogenated m-Xylylene
Diisocyanate (H6XDI)
The properties of H6XDI are central to its performance as a monomer in polyurethane

synthesis. A summary of its key physical and chemical properties is presented in the table
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below. It is important to note that H6XDI is a mixture of cis and trans isomers, and the ratio of

these isomers can influence the properties of the final polymer.[2]

Table 1: Physical and Chemical Properties of Hydrogenated m-Xylylene Diisocyanate (H6XDI)

Property Value Reference

Chemical Name

1,3-

Bis(isocyanatomethyl)cyclohex

ane

[1][3]

Synonyms
Hydrogenated m-xylylene

diisocyanate, H6XDI
[1][3]

CAS Number 38661-72-2 [1][3]

Molecular Formula C10H14N2O2 [1][4]

Molecular Weight 194.23 g/mol [1][4]

Appearance
Colorless to pale yellow, clear

liquid
[4]

Purity >99% [3]

NCO Content ~43.3% [4]

Density ~1.14 g/cm³ [1]

Boiling Point 294.4 °C at 760 mmHg [1]

Flash Point >110 °C (>230 °F) [1]

Viscosity @ 25°C 5.8 mPa·s [4]

Vapor Pressure 0.4 mm Hg (98 °C) [1]

Refractive Index n20/D 1.485 (lit.) [1]

Solubility
Soluble in organic solvents,

reacts with water.
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H6XDI is a key building block for synthesizing high-performance polyurethane elastomers.[2]

These materials offer advantages over conventional polyurethanes in terms of light stability,

hydrolysis resistance, and thermal stability.[2] The synthesis is typically a polyaddition reaction

involving a diisocyanate (H6XDI), a polyol, and a chain extender.

Chemical Structure of H6XDI
The chemical structure of H6XDI, with the isocyanate groups attached to a cyclohexane ring, is

fundamental to the unique properties of the resulting polyurethanes.

Caption: Chemical structure of 1,3-Bis(isocyanatomethyl)cyclohexane (H6XDI).

Polyurethane Synthesis Workflow
The synthesis of polyurethanes from H6XDI typically follows a two-step prepolymer method.

This process allows for better control over the polymer structure and properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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